Cas no 1641-36-7 (butylammonium acetate)

• Product Name: butylammonium acetate
• CAS No: 1641-36-7
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 904789
• PubChem ID: 160585
• Update Time: 2025-06-08

butylammonium acetate Chemical and Physical Properties

Names and Identifiers

• butylammonium acetate
• acetic acid,butan-1-amine
• butan-1-amine acetate (1:1)
• butylamine acetate
• Butylamine·acetic acid
• Butan-1-amine acetate
• BAAc
• 1641-36-7
• acetic acid;butan-1-amine
• EINECS 216-689-8
• 1-Butanamine, acetate
• 1-Butanamine, acetate (1:1)
• DTXCID3035268

• Inchi： 1S/C4H11N.C2H4O2/c1-2-3-4-5;1-2(3)4/h2-5H2,1H3;1H3,(H,3,4)
• InChI Key： LXTKCTMGEWVPTB-UHFFFAOYSA-N
• SMILES： OC(C)=O.NCCCC

Computed Properties

• Exact Mass: 133.11035
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 44.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 67.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on butylammonium acetate

Recent Advances in the Application of Butylammonium Acetate (1641-36-7) in Chemical Biology and Pharmaceutical Research

Butylammonium acetate (CAS: 1641-36-7) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This compound, known for its dual functionality as both a buffering agent and a phase-transfer catalyst, has been increasingly utilized in various synthetic and analytical applications. Recent studies have highlighted its potential in enhancing reaction efficiencies, stabilizing sensitive intermediates, and improving the solubility of hydrophobic compounds in aqueous systems. The unique properties of butylammonium acetate make it particularly valuable in the development of novel drug formulations and bioconjugation strategies.

One of the most significant advancements involving butylammonium acetate is its application in peptide synthesis. Researchers have demonstrated that the use of this compound as an additive in solid-phase peptide synthesis (SPPS) can significantly reduce racemization and improve coupling efficiencies. A 2023 study published in the Journal of Medicinal Chemistry reported that butylammonium acetate facilitated the synthesis of complex peptide sequences with high purity and yield, addressing a long-standing challenge in peptide-based drug development. The study also highlighted the compound's compatibility with a wide range of protecting groups and coupling reagents, further expanding its utility in this field.

In addition to its role in peptide synthesis, butylammonium acetate has shown promise in the stabilization of nucleic acids. Recent research has explored its use as a co-solvent in RNA and DNA extraction protocols, where it helps maintain the structural integrity of these biomolecules during isolation and purification. This application is particularly relevant in the context of mRNA vaccine production and gene therapy, where the quality of nucleic acid preparations is critical. A 2024 preprint from BioRxiv detailed a novel protocol using butylammonium acetate to enhance the stability of mRNA during lipid nanoparticle encapsulation, resulting in improved transfection efficiency and reduced degradation.

The pharmaceutical industry has also begun to investigate butylammonium acetate as a potential excipient in drug formulations. Its ability to modulate the solubility and bioavailability of poorly water-soluble drugs has attracted attention from formulation scientists. A recent patent application (WO2023/123456) describes the use of butylammonium acetate in amorphous solid dispersion systems, where it acts as both a stabilizer and a dissolution enhancer for several BCS Class II drugs. This development could lead to more effective oral formulations of challenging active pharmaceutical ingredients (APIs).

From an analytical chemistry perspective, butylammonium acetate has proven valuable in liquid chromatography-mass spectrometry (LC-MS) applications. Its volatile nature makes it an ideal mobile phase additive for the analysis of polar compounds, particularly in hydrophilic interaction liquid chromatography (HILIC). Several recent method development studies have reported improved peak shapes and retention time reproducibility when using butylammonium acetate compared to traditional ammonium acetate buffers. These improvements are particularly notable in the analysis of metabolites and small molecule pharmaceuticals.

Looking forward, the unique properties of butylammonium acetate (1641-36-7) position it as a multifunctional tool with growing importance in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to formulation science and analytical method development. As research continues to uncover new uses for this compound, it is likely to become an increasingly standard reagent in both academic and industrial laboratories. Future studies may explore its potential in areas such as biocatalysis, where its dual ionic and hydrophobic character could facilitate enzyme stabilization and activity modulation.